Cas no 2171597-31-0 (2-amino-3-(3-methylcyclobutyl)propanoic acid)

• Product Name: 2-amino-3-(3-methylcyclobutyl)propanoic acid
• CAS No: 2171597-31-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6200076
• PubChem ID: 165790888
• Update Time: 2025-10-28

2-amino-3-(3-methylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methylcyclobutyl)propanoic acid
• EN300-1300871
• 2171597-31-0

• Inchi： 1S/C8H15NO2/c1-5-2-6(3-5)4-7(9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)
• InChI Key： UMRFNUOKOFWBFM-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC(C)C1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3-methylcyclobutyl)propanoic acid

Introduction to 2-amino-3-(3-methylcyclobutyl)propanoic acid (CAS No. 2171597-31-0)

2-amino-3-(3-methylcyclobutyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and biochemical studies. With the CAS number 2171597-31-0, this compound represents a unique structural motif that combines an amino acid backbone with a cyclobutyl side chain, featuring a methyl substitution. Its molecular structure not only makes it of interest for synthetic chemistry but also for potential applications in drug discovery and biomolecular interactions.

The compound’s structure consists of a propanoic acid core substituted at the third carbon with a 3-methylcyclobutyl group, while the second carbon bears an amino group. This configuration imparts specific steric and electronic properties, making it a valuable scaffold for designing molecules with tailored biological activities. The presence of both an amino and carboxylic acid functional group allows for further derivatization, enabling the creation of peptidomimetics or novel bioactive molecules.

In recent years, there has been growing interest in the development of amino acid derivatives as pharmacological agents due to their diverse biological functions. The cyclobutyl moiety in 2-amino-3-(3-methylcyclobutyl)propanoic acid introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. Such structural features are often exploited in drug design to enhance target specificity and reduce off-target effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The combination of an amino group and a bulky cyclobutyl substituent can disrupt or stabilize specific binding pockets in enzymes, making it a promising candidate for inhibiting or activating certain biochemical pathways. For instance, researchers have explored similar scaffolds in the quest to develop inhibitors for enzymes involved in inflammatory responses or metabolic disorders.

Recent studies have highlighted the importance of substituted propanoic acids in medicinal chemistry. The methyl-substituted cyclobutyl group in 2-amino-3-(3-methylcyclobutyl)propanoic acid may contribute to favorable pharmacokinetic properties, such as improved solubility or reduced clearance rates. These attributes are critical for drug candidates aiming to achieve sustained therapeutic effects.

The synthesis of 2-amino-3-(3-methylcyclobutyl)propanoic acid presents an intriguing challenge due to the complexity of the cyclobutyl ring system. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct this motif with high precision. Such synthetic approaches not only showcase the ingenuity of organic chemists but also provide access to libraries of structurally diverse compounds for screening.

In addition to its potential as a drug intermediate, 2-amino-3-(3-methylcyclobutyl)propanoic acid may find applications in materials science and biotechnology. Its unique structural features could be leveraged to develop novel polymers or functional materials with specific mechanical or chemical properties. Furthermore, its role as a building block in peptide mimetics underscores its versatility in constructing complex biomimetic entities.

The exploration of amino acid derivatives like 2-amino-3-(3-methylcyclobutyl)propanoic acid is part of a broader effort to understand how structural modifications influence biological activity. By studying such compounds, researchers can gain insights into the relationship between molecular structure and function, which is fundamental to rational drug design. The integration of computational modeling and high-throughput screening techniques has further accelerated the discovery process, allowing for rapid assessment of biological potency.

As research continues to uncover new therapeutic targets, compounds like 2-amino-3-(3-methylcyclobutyl)propanoic acid are likely to play an increasingly important role in drug development pipelines. Their unique structural features offer opportunities for innovation across multiple disciplines, from synthetic chemistry to pharmacology. The ongoing investigation into their biological activities will undoubtedly contribute to advancements in treating various diseases and improving patient outcomes.